Cas no 2138374-30-6 (Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate)

Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate is a chemically synthesized intermediate featuring a piperidine core with a tert-butoxycarbonyl (Boc) protecting group. Its structure incorporates both hydroxyl and secondary amine functionalities, making it valuable for further derivatization in medicinal chemistry and drug development. The Boc group enhances stability during synthetic processes, while the branched alkylamine moiety offers potential for selective modifications. This compound is particularly useful in the synthesis of bioactive molecules, where controlled reactivity and functional group compatibility are critical. Its well-defined stereochemistry and purity ensure reproducibility in research applications.
Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate structure
2138374-30-6 structure
Product Name:Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate
CAS No:2138374-30-6
MF:C19H38N2O3
MW:342.516625881195
CID:6323614
PubChem ID:165488098
Update Time:2025-10-13

Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2138374-30-6
    • EN300-800981
    • tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate
    • Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate
    • Inchi: 1S/C19H38N2O3/c1-7-19(5,6)20-11-8-16(14-22)15-9-12-21(13-10-15)17(23)24-18(2,3)4/h15-16,20,22H,7-14H2,1-6H3
    • InChI Key: OVVYWTOSWZEESS-UHFFFAOYSA-N
    • SMILES: OCC(CCNC(C)(C)CC)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 342.28824308g/mol
  • Monoisotopic Mass: 342.28824308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.8Ų

Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate Pricemore >>

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Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate Related Literature

Additional information on Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2138374-30-6)

The compound Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2138374-30-6) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including a piperidine ring and a tert-butyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate is its role in the synthesis of small molecule drugs. The compound's hydroxy and amino functional groups provide versatile sites for further chemical modifications, enabling the creation of derivatives with tailored pharmacological properties. This flexibility aligns with the current trend in pharmaceutical research, where structure-activity relationship (SAR) studies are critical for optimizing drug candidates.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate has surged, driven by advancements in precision medicine and personalized therapies. The compound's potential to serve as a building block for targeted therapies has made it a subject of extensive research. For instance, its application in the development of neuroprotective agents has been explored, addressing the rising global concern over neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate involves multi-step organic reactions, including amine alkylation and esterification. These processes require meticulous control of reaction conditions to ensure high yield and purity. The compound's CAS No. 2138374-30-6 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly important for researchers conducting high-throughput screening (HTS) and virtual screening studies.

Another area where Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate shows promise is in the field of chemoinformatics. Its molecular descriptors, such as logP and polar surface area (PSA), are valuable for predicting its pharmacokinetic properties. These insights are crucial for drug design and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, which are hot topics in modern pharmaceutical research.

From a commercial perspective, the availability of Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate is essential for contract research organizations (CROs) and pharmaceutical companies engaged in drug development. The compound's scalable synthesis and stability under standard storage conditions make it a reliable choice for industrial applications. Furthermore, its compatibility with green chemistry principles, such as the use of environmentally friendly solvents, aligns with the increasing emphasis on sustainable drug manufacturing.

In conclusion, Tert-butyl 4-{1-hydroxy-4-[(2-methylbutan-2-yl)amino]butan-2-yl}piperidine-1-carboxylate (CAS No. 2138374-30-6) represents a versatile and valuable compound in the realm of pharmaceutical research. Its structural complexity and functional diversity make it a cornerstone for the development of novel therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and drug discovery.

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